Cas no 1805254-68-5 (5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine
• CAS No: 1805254-68-5
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4888929
• Update Time: 2025-05-22

5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-7(13)6(8(9)10)5(2-11)3-12-4/h3,8,13H,2,11H2,1H3
• InChI Key： VPUUKDJRANFXFD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=NC=C1CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine

Comprehensive Overview of 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1805254-68-5)

5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1805254-68-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, exhibits remarkable potential in drug discovery and material science. Its molecular structure, featuring a hydroxy group at the 3-position and a methyl group at the 2-position, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine for its potential applications in developing kinase inhibitors and antimicrobial agents. The incorporation of difluoromethyl groups is known to improve lipophilicity and membrane permeability, which are critical factors in drug design. This compound's aminomethyl moiety also offers a convenient handle for further chemical modifications, enabling the creation of targeted therapeutics.

The synthesis of CAS No. 1805254-68-5 involves multi-step organic reactions, including halogenation, amination, and hydroxylation. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. Given the growing interest in green chemistry, efforts are underway to optimize the synthetic route to minimize waste and improve yield. This aligns with the broader industry trend toward sustainable chemical production.

From a commercial perspective, 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine is primarily supplied to pharmaceutical companies and research institutions. Its applications extend to crop protection, where fluorinated compounds are increasingly used to develop next-generation pesticides. The compound's stability under physiological conditions makes it a promising candidate for preclinical studies, particularly in oncology and infectious disease research.

One of the most frequently asked questions about CAS No. 1805254-68-5 revolves around its solubility and storage conditions. The compound is typically soluble in polar organic solvents such as DMSO and methanol, and it should be stored under inert conditions to prevent degradation. Another common query concerns its toxicity profile, which is currently under investigation in various in vitro and in vivo models. Preliminary data suggest low acute toxicity, but comprehensive studies are needed to confirm its safety for broader use.

The rise of AI-driven drug discovery has further amplified interest in 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine. Computational models predict strong binding affinities for specific enzyme targets, accelerating the identification of potential therapeutic applications. Additionally, the compound's structural analogs are being explored in material science, particularly for designing fluorescent probes and organic semiconductors.

In summary, 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1805254-68-5) represents a cutting-edge compound with multifaceted applications. Its unique chemical properties and adaptability position it as a valuable asset in medicinal chemistry, agrochemical innovation, and advanced materials. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in science and industry.